Cas no 161922-40-3 (Acivicin hydrochloride)

Acivicin hydrochloride is a selective glutamine analog and competitive inhibitor of glutamine-utilizing enzymes, notably glutaminase and γ-glutamyl transpeptidase. Its mechanism of action involves disrupting glutamine-dependent metabolic pathways, making it a valuable tool in cancer research, particularly for studying tumor cell proliferation and amino acid metabolism. The hydrochloride salt form enhances solubility and stability, facilitating in vitro and in vivo applications. Acivicin hydrochloride has been utilized in preclinical studies to investigate the role of glutamine in cellular processes and potential therapeutic strategies targeting glutamine metabolism. Its well-characterized biochemical properties ensure reproducibility in experimental settings.
Acivicin hydrochloride structure
Acivicin hydrochloride structure
Product Name:Acivicin hydrochloride
CAS No:161922-40-3
MF:C5H8Cl2N2O3
MW:215.03461933136
CID:4745668
PubChem ID:155905759
Update Time:2026-02-26

Acivicin hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-2-((S)-3-chloro-4,5-dihydroisoxazol-5-yl)acetic acid hydrochloride
    • CID 155905759
    • Acivicin hydrochloride
    • AT-125 hydrochloride
    • U-42126 hydrochloride
    • (2S)-2-amino-2-[(5S)-3-chloro-4,5-dihydro-1,2-oxazol-5-yl]acetic acid;hydrochloride
    • MS-23178
    • HY-W016586A
    • G17576
    • 161922-40-3
    • starbld0002113
    • AT-125 (hydrochloride)
    • Acivicin (hydrochloride)
    • CS-0140221
    • Inchi: 1S/C5H7ClN2O3.ClH/c6-3-1-2(11-8-3)4(7)5(9)10;/h2,4H,1,7H2,(H,9,10);1H/t2-,4-;/m0./s1
    • InChI Key: IXBPTDHBIYEQHX-QYEIVYHBSA-N
    • SMILES: ClC1C[C@@H]([C@@H](C(=O)O)N)ON=1.Cl

Computed Properties

  • Exact Mass: 213.9911975 g/mol
  • Monoisotopic Mass: 213.9911975 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.9
  • Molecular Weight: 215.03

Acivicin hydrochloride Security Information

  • Storage Condition:4°C, stored under argon

Acivicin hydrochloride Pricemore >>

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Additional information on Acivicin hydrochloride

Recent Advances in the Study of Acivicin Hydrochloride (161922-40-3): A Comprehensive Research Brief

Acivicin hydrochloride (CAS: 161922-40-3) is a well-known glutamine analogue that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potent inhibitory effects on glutamine-dependent enzymes. Recent studies have further elucidated its mechanism of action, therapeutic potential, and applications in cancer research and antimicrobial therapy. This research brief aims to synthesize the latest findings on Acivicin hydrochloride, providing a concise yet comprehensive overview for professionals in the field.

One of the most notable advancements in the study of Acivicin hydrochloride is its role in targeting glutamine metabolism in cancer cells. Glutamine is a critical nutrient for proliferating cancer cells, and its metabolism is often dysregulated in malignancies. Recent in vitro and in vivo studies have demonstrated that Acivicin hydrochloride effectively inhibits glutaminase, an enzyme pivotal in glutamine metabolism, thereby suppressing tumor growth. These findings underscore its potential as an adjunct therapy in combination with existing chemotherapeutic agents.

In addition to its anticancer properties, Acivicin hydrochloride has shown promise in antimicrobial applications. A 2023 study published in the Journal of Medicinal Chemistry revealed that Acivicin hydrochloride exhibits potent activity against drug-resistant bacterial strains by disrupting bacterial glutamine synthetase. This discovery opens new avenues for the development of novel antibiotics, particularly in the face of rising antimicrobial resistance.

Another area of active research involves the structural optimization of Acivicin hydrochloride to enhance its pharmacokinetic properties. Recent computational and synthetic chemistry efforts have focused on modifying its molecular structure to improve bioavailability and reduce off-target effects. Preliminary results from these studies suggest that derivatives of Acivicin hydrochloride could offer improved therapeutic indices, paving the way for next-generation inhibitors.

Despite these promising developments, challenges remain in the clinical translation of Acivicin hydrochloride. Issues such as toxicity profiles, drug delivery mechanisms, and resistance development need to be addressed. Ongoing preclinical studies are exploring combination therapies and nanoparticle-based delivery systems to mitigate these limitations.

In conclusion, Acivicin hydrochloride (161922-40-3) continues to be a molecule of significant interest in chemical biology and medicinal research. Its dual role in cancer and antimicrobial therapy, coupled with ongoing structural optimization efforts, highlights its versatility and potential. Future research should focus on overcoming clinical challenges to fully realize its therapeutic benefits.

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